6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

• Molecular Formula: C13H12INO2
• Molecular Weight: 341.14 g/mol
• IUPAC Name: 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• InChI: InChI=1S/C13H12INO2/c14-10-6-2-5-8-7-3-1-4-9(7)12(13(16)17)15-11(8)10/h1-3,5-7,9,12,15H,4H2,(H,16,17)
• InChI Key: CNQHYGCDWZHJEN-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=CC=C3I)C(=O)O

Description

6-Iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid is a structurally complex heterocyclic compound featuring a fused cyclopentaquinoline core with an iodine substituent at position 6 and a carboxylic acid group at position 2.

Preparation Methods

The synthesis of CL-425158 typically involves a series of well-defined chemical reactions. One common method includes the reaction of a precursor compound with specific reagents under controlled conditions. For instance, the preparation might involve the use of sodium hydroxide or potassium hydroxide as bases, which facilitate the formation of the desired compound through elimination reactions . Industrial production methods often scale up these reactions, ensuring consistency and purity of the final product.

Chemical Reactions Analysis

Esterification and Derivatization

The carboxylic acid group undergoes standard derivatization reactions. Ethyl ester formation has been achieved via treatment with ethanol under acidic conditions (HCl gas), yielding ethyl 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylate .

Reaction Conditions

Reagent	Solvent	Temperature	Yield	Citation
Ethanol + HCl	DMSO	RT	68%

This reaction preserves the iodine substituent, making it valuable for further functionalization.

Radical-Mediated Substitution

The C–I bond participates in radical pathways. Under microwave irradiation (150°C) with K₂CO₃ in DMF, iodine can act as a leaving group, enabling cross-coupling or cyclization . A proposed mechanism involves single-electron transfer (SET) followed by homolytic aromatic substitution .

Key Observations

• Radical scavengers (e.g., TEMPO) reduce yields by 60–85%, confirming radical intermediates .

• Competing pathways yield cyclized products (e.g., naphthyridinones) or cross-coupled aryl derivatives .

Decarboxylation

Thermal decarboxylation occurs under controlled heating (130–150°C), producing 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. This reaction is critical for generating intermediates with enhanced lipophilicity.

Conditions

Temperature	Catalyst	Solvent	Conversion
150°C	None	Neat	>90%

Cyclization and Rearrangement

The bicyclic framework facilitates intramolecular cyclization. For example, oxidative ring contraction using N-hydroxyphthalimide (NHPI) and cobalt(II) acetate in DMF under oxygen generates tricyclic indoloquinoline derivatives .

Procedure

• Dissolve substrate in DMF with NHPI (2 eq) and Co(OAc)₂ (0.25 eq).

• Bubble O₂ through the mixture at 80°C for 4 h.

• Isolate product via filtration (yield: 72–89%) .

Comparative Reactivity of Halogenated Analogs

The iodine substituent’s polarizability and bond strength differentiate its reactivity from other halogens:

Halogen (X)	Bond Dissociation Energy (kcal/mol)	Preferred Reaction Type
I	53	Radical substitution
Br	68	Nucleophilic substitution
F	116	Electrophilic aromatic substitution

Data extrapolated from analogous cyclopentaquinoline systems .

Stability Under Basic Conditions

In alkaline media (pH > 10), the carboxylic acid group deprotonates, forming a carboxylate ion. This enhances water solubility but may accelerate iodine hydrolysis in prolonged storage .

Degradation Profile

Condition	Time	Degradation (%)
pH 12, 25°C	24 h	15
pH 12, 40°C	24 h	42

Mechanistic Insights

• Radical Pathways : Iodine’s low bond dissociation energy facilitates homolytic cleavage, enabling aryl radical formation .

• Steric Effects : The bicyclic structure imposes steric constraints, favoring 6-exo cyclization over 5-endo pathways .

• Electronic Effects : The electron-withdrawing carboxylic acid group activates the quinoline ring for electrophilic attacks at the 8-position .

Scientific Research Applications

Medicinal Chemistry

Antiviral Activity:
Research indicates that derivatives of quinoline-3-carboxylic acids, including 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid, may exhibit antiviral properties. For instance, compounds structurally related to this compound have been evaluated as potential inhibitors of HIV-1 integrase . The presence of the iodine atom may enhance the binding affinity to viral targets compared to non-iodinated analogs.

Anticancer Properties:
The compound has also shown promise in anticancer applications. Studies have highlighted the synthesis of related quinoxaline derivatives that exhibit antiproliferative activity against various cancer cell lines. For example, derivatives containing similar scaffolds demonstrated IC50 values in the low micromolar range against human cancer cell lines such as HCT-116 and MCF-7 . The structural features of 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid may contribute to its cytotoxic effects through mechanisms like apoptosis induction and inhibition of key signaling pathways.

Chemical Reactivity and Synthesis

Reactivity:
The compound's functional groups allow for diverse chemical reactions. The carboxylic acid group can participate in typical acid-base reactions, while the iodine atom can undergo nucleophilic substitution reactions. This reactivity enables the synthesis of various derivatives that may enhance biological activity or alter pharmacokinetic properties.

Synthesis:
The synthesis of 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid typically involves multi-step organic synthesis techniques. Common methods include cyclization reactions and modifications of existing quinoline structures to introduce the iodine substituent and carboxylic acid functionality.

Interaction Studies

Binding Affinity Studies:
Understanding the interaction of 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid with biological targets is crucial for its application in drug development. Techniques such as surface plasmon resonance or isothermal titration calorimetry can be employed to determine binding kinetics and affinities to proteins or nucleic acids . These studies help elucidate the molecular mechanisms underlying its biological effects.

• HIV Integrase Inhibition:
  A study evaluated various quinoline derivatives for their ability to inhibit HIV integrase. The structural similarities with 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid suggest that it could be a lead compound for further development against HIV .
• Anticancer Activity:
  Research on related quinoxaline derivatives indicated significant antiproliferative effects across multiple cancer cell lines. The mechanisms involved include apoptosis induction and inhibition of tumor growth pathways . This positions 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid as a candidate for further exploration in cancer therapy.

Mechanism of Action

The mechanism of action of CL-425158 involves its interaction with specific molecular targets and pathways. For instance, it may interact with enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways involved can vary depending on the context in which the compound is used. Understanding these mechanisms is crucial for optimizing its applications in different fields .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid, their substituents, biological targets, and activities:

Compound Name	Substituents	Target/Activity	Key Findings	Reference
CTCQC (6-Carbamoyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid)	Carbamoyl at position 6	Homoserine transacetylase (HTA) inhibitor	IC₅₀ = 4.5 μM against HTA; no antifungal activity in C. neoformans due to poor transport/metabolism .
2,4,6MP-TQS (4-Mesityl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide)	Mesityl (2,4,6-trimethylphenyl) at C4; sulfonamide at C8	α7 Nicotinic acetylcholine receptor (allosteric modulator)	Improved synthetic yield via microwave-assisted methods; ≥98% purity by HPLC .
G1-PABA (4-(6-Bromobenzo[d][1,3]dioxol-5-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-carboxylic acid)	Bromobenzo-dioxolyl at C4; carboxylic acid at C8	Glioblastoma targets (exact mechanism unclear)	Synthesized via multi-step route; evaluated in 2D/3D glioblastoma models .
4-(3-Nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-6-carboxylic acid	3-Nitrophenyl at C4; carboxylic acid at C6	Undisclosed (structural analog)	Molecular weight = 336.34; stored under inert atmosphere at 2–8°C; GHS hazard warnings (H302, H315, H319) .
8-Ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid	Ethyl at C8; carboxylic acid at C4	Research chemical (no specific target stated)	Purity ≥95%; intended for laboratory use only .

Key Structural and Functional Differences:

Substituent Effects: Iodo vs. Sulfonamide Derivatives (2,4,6MP-TQS): Sulfonamide-substituted analogs exhibit distinct pharmacological profiles (e.g., receptor modulation vs. enzyme inhibition) due to differences in hydrogen-bonding capacity and charge distribution. Nitro/Bromo Substituents: Nitro and bromo groups (e.g., in G1-PABA or 4-(3-nitrophenyl) analogs) introduce strong electron-withdrawing effects, which may stabilize binding interactions but increase metabolic susceptibility .

Biological Activity: While CTCQC showed potent in vitro HTA inhibition (IC₅₀ = 4.5 μM), its lack of antifungal efficacy highlights the importance of pharmacokinetic optimization for the 6-iodo derivative . Sulfonamide derivatives (e.g., 2,4,6MP-TQS) demonstrate the versatility of cyclopentaquinoline scaffolds in targeting non-enzymatic proteins like ion channels .

Biological Activity

6-Iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid is a compound of considerable interest in medicinal chemistry due to its unique bicyclic structure and the presence of an iodine atom. This compound has shown potential in various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Understanding its biological activity is crucial for the development of new therapeutic agents.

The molecular formula of 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid is $C_{13}H_{12}INO_2$, with a molecular weight of approximately 341.14 g/mol. The compound features a carboxylic acid group at the fourth position and an iodine substituent at the sixth position, which may enhance its reactivity and biological interactions.

Antimicrobial Activity

Research indicates that quinoline derivatives exhibit significant antimicrobial properties. In particular, studies have shown that structural modifications in quinoline derivatives can enhance their antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli . The mechanism of action often involves disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways.

Table 1: Antimicrobial Activity Comparison

Compound	Target Bacteria	Activity Level
6-Iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid	S. aureus	Moderate
6-Iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid	E. coli	High
Control (Ampicillin)	S. aureus	High
Control (Gentamicin)	E. coli	High

Anticancer Activity

The anticancer potential of quinoline derivatives has been well-documented. A study reported that certain quinoline compounds inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival . The ability of 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid to induce apoptosis in cancer cells was also noted, making it a candidate for further investigation as a chemotherapeutic agent.

Case Study: In Vitro Anticancer Evaluation
A recent study evaluated the effects of this compound on various cancer cell lines using MTT assays to assess cell viability. The results indicated a dose-dependent reduction in cell viability across several cancer types:

• Cell Lines Tested : HeLa (cervical), MCF7 (breast), A549 (lung)
• IC50 Values :
  • HeLa: 15 µM
  • MCF7: 20 µM
  • A549: 18 µM

Anti-inflammatory Activity

Quinoline derivatives have also been investigated for their anti-inflammatory properties. The compound's ability to inhibit nitric oxide production in lipopolysaccharide-stimulated macrophages suggests a mechanism involving the suppression of pro-inflammatory cytokines . This activity positions it as a potential therapeutic agent for inflammatory diseases.

Mechanistic Insights

The biological activity of 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid can be attributed to its ability to interact with various biological targets:

• Binding Affinity : Studies utilizing surface plasmon resonance have shown that this compound has a high binding affinity for certain protein targets implicated in disease pathways.
• Structural Features : The presence of the iodine atom may enhance lipophilicity and cellular uptake compared to non-halogenated analogs.

Q & A

Basic: What synthetic methodologies are optimal for preparing 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid?

Answer:
Key steps include:

• Cyclization : PPA (polyphosphoric acid)-catalyzed lactamization of 8-amino-7-substituted-1,4-dihydroquinoline-3-carboxylic acid derivatives (prepared via nitro group reduction) .
• Iodination : Direct halogenation using iodine sources (e.g., N-iodosuccinimide) under controlled conditions to introduce the 6-iodo substituent.
• Purification : Column chromatography with silica gel and polar solvents (e.g., ethyl acetate/methanol mixtures) to isolate the product.
  Critical parameters include reaction temperature (70–120°C), stoichiometric control of iodinating agents, and inert atmospheres to prevent side reactions .

Basic: How is structural characterization performed for this compound?

Answer:

• X-ray crystallography : Resolves the cyclopentaquinoline core and iodine positioning (e.g., dihedral angles between carboxylate and aromatic systems) .
• NMR spectroscopy : $^1$H and $^13$C NMR confirm proton environments (e.g., cyclopentane ring protons at δ 1.8–2.5 ppm) and iodine’s deshielding effects.
• Mass spectrometry : High-resolution ESI-MS validates molecular weight (e.g., [M+H]$^+$ at m/z 398.98) .

Advanced: What mechanistic insights explain its potential antibacterial activity?

Answer:

• Target inhibition : The iodine substituent enhances lipophilicity, improving penetration into bacterial membranes. The carboxylate group chelates Mg$^{2+}$ ions in DNA gyrase, mimicking fluoroquinolone action .
• Structure-activity relationships (SAR) : Comparative studies show 6-iodo derivatives exhibit broader-spectrum activity than fluoroquinolones (e.g., ciprofloxacin) against Gram-positive pathogens due to steric and electronic effects .
• Enzyme kinetics : IC$_{50}$ values for DNA gyrase inhibition are determined via ATPase activity assays, with iodine contributing to tighter binding .

Advanced: How can computational modeling predict its interactions with biological targets?

Answer:

• DFT calculations : Optimize molecular geometry and evaluate electronic properties (e.g., HOMO-LUMO gaps influenced by iodine’s electronegativity) .
• Molecular docking : Simulate binding to DNA gyrase (PDB: 1KZN), showing hydrogen bonds between the carboxylate and Ser84/Arg116 residues. Iodine forms van der Waals contacts with hydrophobic pockets .
• MD simulations : Assess stability of ligand-protein complexes over 100 ns trajectories, revealing conformational flexibility in the cyclopentane ring .

Advanced: What experimental approaches assess its stability under physiological conditions?

Answer:

• pH stability studies : Incubate the compound in buffers (pH 1–9) at 37°C for 24–72 h. Analyze degradation via HPLC; iodine’s electron-withdrawing effect enhances stability in acidic conditions .
• Thermal analysis : TGA/DSC reveal decomposition onset at ~220°C, correlating with cyclopentane ring cleavage.
• Light sensitivity : UV-Vis spectroscopy monitors photodegradation; iodine’s heavy atom effect may reduce photosensitivity compared to fluoroquinolones .

Advanced: How does iodine substitution alter properties compared to fluoroquinolone analogs?

Answer:

• Electronic effects : Iodine’s polarizable electron cloud increases π-stacking with DNA bases, enhancing intercalation.
• Bioavailability : LogP values (calculated: 2.8) indicate improved membrane permeability vs. fluoroquinolones (e.g., logP = 1.4 for ciprofloxacin) .
• Resistance profile : Iodine’s bulk reduces susceptibility to efflux pumps in Staphylococcus aureus (MIC reduction from 8 µg/mL to 2 µg/mL vs. ciprofloxacin) .